N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C22H25N3O2S/c1-15-12-16(2)25(24-15)19(17-8-11-28-14-17)13-23-21(26)22(9-10-22)18-6-4-5-7-20(18)27-3/h4-8,11-12,14,19H,9-10,13H2,1-3H3,(H,23,26)
• InChI Key: RDOBVLBZXSZLGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)C2(CC2)C3=CC=CC=C3OC)C4=CSC=C4)C
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C22H25N3O2S and its molecular weight is 395.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial/Antioxidant Activities

Compounds featuring cyclopropane carboxylates and pyrazole derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. For instance, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds have shown notable antibacterial and antifungal properties, as well as significant antioxidant potential in in vitro screenings. These findings suggest potential for these compounds in the development of new antimicrobial and antioxidant agents (K. Raghavendra et al., 2016).

Cytotoxic Activities

Newly synthesized compounds, including pyrazole and pyrazolopyrimidine derivatives, have been investigated for their cytotoxic activities against various tumor cell lines. Some derivatives exhibit promising in vitro cytotoxic properties, suggesting their potential as anticancer agents. For example, certain tridentate bipyrazolic compounds have shown significant cytotoxicity, indicating the importance of substituents linked to the pyrazolic rings in determining the cytotoxic activity (M. E. Kodadi et al., 2007).

Regioselective Synthesis

Research has also focused on the regioselective synthesis of pyrazole derivatives, aiming to improve the efficiency of synthesis methods. For instance, ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates have been synthesized with high regioselectivity under ultrasound irradiation, demonstrating the potential for optimized synthesis protocols in producing these compounds with desirable properties (P. Machado et al., 2011).

Molecular Modeling and Anti-tumor Agents

Further, molecular modeling studies of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have been conducted to explore their potential as anti-tumor agents. These studies have included assessments of their effects in mouse tumor models and human cancer cell lines, offering insights into the molecular basis of their anticancer activities (I. Nassar et al., 2015).